Cas no 913836-26-7 (4-Chloro-3-nitrophenylboronic acid, pinacol ester)

• Product Name: 4-Chloro-3-nitrophenylboronic acid, pinacol ester
• CAS No: 913836-26-7
• MF: C₁₂H₁₅BClNO₄
• MW: 283.515802621841
• MDL: MFCD08235086
• CID: 802797
• PubChem ID: 44119859
• Update Time: 2025-10-18

4-Chloro-3-nitrophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-CHLORO-3-NITROBENZENEBORONIC ACID, PINACOL ESTER
• 4-Chloro-3-nitrophenylboronic acid, pinacol ester
• 2-(4-Chloro-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (ACI)
• 913836-26-7
• AKOS015999653
• MFCD08235086
• 4-Chloro-3-nitrophenylboronic acid pinacol ester
• C12H15BClNO4
• DTXSID20657459
• CS-0175550
• SY233107
• 4-Chloro-3-nitrobenzeneboronic acid,pinacol ester
• EN300-1706300
• BS-29664
• 4-CHLORO-3-NITROBENZENEBORONIC ACID, PINACOL ESTER 98

• MDL： MFCD08235086
• Inchi： 1S/C12H15BClNO4/c1-11(2)12(3,4)19-13(18-11)8-5-6-9(14)10(7-8)15(16)17/h5-7H,1-4H3
• InChI Key： VEIRGLFECZUCTI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(Cl)=CC=C(B2OC(C)(C)C(C)(C)O2)C=1)=O

Computed Properties

• Exact Mass: 283.07800
• Monoisotopic Mass: 283.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3A^2

Experimental Properties

• Density: 1.24
• Melting Point: 56-58
• Boiling Point: 375.1℃/760mmHg
• Flash Point: 180.7°C
• Refractive Index: 1.529
• PSA: 64.28000
• LogP: 3.07060
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Chloro-3-nitrophenylboronic acid, pinacol ester Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Keep cold

Additional information on 4-Chloro-3-nitrophenylboronic acid, pinacol ester

Introduction to 4-Chloro-3-nitrophenylboronic acid, pinacol ester (CAS No. 913836-26-7) in Modern Chemical Biology and Drug Discovery

4-Chloro-3-nitrophenylboronic acid, pinacol ester, identified by the chemical identifier CAS No. 913836-26-7, is a specialized organoboron compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This boronic acid derivative, featuring both chloro and nitro substituents on a phenyl ring, is esterified with pinacol to enhance its stability and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The compound’s structure imparts unique electronic and steric properties, which are highly relevant in modern drug discovery. The presence of both electron-withdrawing nitro and electron-donating chloro groups creates a delicate balance that influences its interaction with biological targets. This feature has been exploited in the design of novel therapeutics targeting various diseases, including cancer and inflammatory disorders.

In recent years, 4-Chloro-3-nitrophenylboronic acid, pinacol ester has been extensively studied for its potential in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. These reactions are pivotal in constructing complex molecular architectures, which are often required for the development of new drugs. The boronic acid moiety serves as an excellent coupling partner, facilitating the formation of carbon-carbon bonds under mild conditions. This has made the compound indispensable in medicinal chemistry laboratories.

One of the most compelling applications of 4-Chloro-3-nitrophenylboronic acid, pinacol ester is in the field of targeted protein degradation. Recent advancements in proteolysis-targeting chimeras (PROTACs) have highlighted the importance of boronic acids as key components in these molecular glues. The compound’s ability to form stable complexes with target proteins has been leveraged to develop highly specific degradation agents that can selectively eliminate disease-causing proteins. This approach has shown promise in preclinical studies for conditions such as Huntington’s disease and certain types of cancer.

The pharmaceutical industry has also explored 4-Chloro-3-nitrophenylboronic acid, pinacol ester as a precursor for the synthesis of novel anticancer agents. The nitro group on the phenyl ring can be reduced to an amine, which can then be further functionalized to produce bioactive molecules. Several research groups have reported the use of this compound in generating small-molecule inhibitors that disrupt critical signaling pathways involved in tumor growth and progression. These efforts have led to the discovery of several promising candidates that are currently undergoing further investigation.

Another area where 4-Chloro-3-nitrophenylboronic acid, pinacol ester has found utility is in materials science. The compound’s ability to participate in cross-coupling reactions has been exploited to create advanced materials with tailored properties. For instance, researchers have used this boronic acid derivative to synthesize polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in electronics, coatings, and aerospace industries.

The synthesis of 4-Chloro-3-nitrophenylboronic acid, pinacol ester itself is a testament to the ingenuity of modern synthetic chemistry. The process typically involves the nitration of chlorobenzene followed by halogenation and subsequent boronation steps. The pinacol esterification step is crucial for stabilizing the boronic acid functionality, ensuring its reactivity while maintaining shelf-life integrity. Recent improvements in synthetic methodologies have made the production of this compound more efficient and scalable, facilitating its widespread use in research and industrial applications.

The safety profile of 4-Chloro-3-nitrophenylboronic acid, pinacol ester is another important consideration. While boronic acids are generally well-tolerated when handled properly, appropriate safety measures should be taken during storage and handling to prevent exposure to moisture and air. The pinacol ester form adds an additional layer of stability, reducing the risk of decomposition under normal conditions.

In conclusion,4-Chloro-3-nitrophenylboronic acid, pinacol ester (CAS No. 913836-26-7) is a versatile and highly valuable compound with broad applications in chemical biology and drug discovery. Its unique structural features make it an excellent tool for constructing complex molecules, while its reactivity enables innovative approaches to therapeutic development. As research continues to uncover new applications for this compound,4-Chloro-3-nitrophenylboronic acid, it is likely to remain a cornerstone of modern synthetic chemistry for years to come.